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Compound of Interest

4,6-dihydroxybenzene-1,3-
Compound Name:
disulfonic Acid

Cat. No.: B096403

In-Depth Technical Guide to 4,6-
dihydroxybenzene-1,3-disulfonic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,6-dihydroxybenzene-1,3-
disulfonic acid, including its chemical identity, molecular structure, physicochemical
properties, and detailed experimental protocols for its synthesis and analysis.

Chemical Identity and Molecular Structure

CAS Number: 17724-11-7[1][2][3]

IUPAC Name: 4,6-dihydroxybenzene-1,3-disulfonic acid[3]

Synonyms: Resorcinol-4,6-disulfonic acid, 4,6-Dihydroxybenzene-1,3-bis(sulfonic acid)[3]

The molecular structure of 4,6-dihydroxybenzene-1,3-disulfonic acid consists of a benzene
ring substituted with two hydroxyl (-OH) groups at positions 4 and 6, and two sulfonic acid (-
SOsH) groups at positions 1 and 3.
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Caption: Molecular structure of 4,6-dihydroxybenzene-1,3-disulfonic acid.

Physicochemical Properties

The quantitative data for 4,6-dihydroxybenzene-1,3-disulfonic acid are summarized in the
table below for easy reference and comparison.

Property Value Reference
Molecular Formula CeHeOsS2 [2]
Molecular Weight 270.24 g/mol [2]
Appearance White to off-white powder
Melting Point >300 °C
Solubility High solubility in water [1]
Acidity Str.ong acid due to the sulfonic 1]

acid groups
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Experimental Protocols
Synthesis via Sulfonation of Resorcinol

The primary method for the synthesis of 4,6-dihydroxybenzene-1,3-disulfonic acid is the
direct sulfonation of resorcinol (1,3-dihydroxybenzene).[1] The hydroxyl groups of resorcinol
are activating and ortho-, para-directing, which facilitates the introduction of the sulfonic acid

groups at the 4 and 6 positions.

Reaction Workflow:
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Caption: Workflow for the synthesis of 4,6-dihydroxybenzene-1,3-disulfonic acid.
Detailed Methodology:

While specific reaction parameters can be optimized, a general procedure involves the
following steps, adapted from processes for similar dihydroxybenzene disulfonates:

e Reaction Setup: In a reaction vessel equipped with a stirrer and temperature control,
carefully add resorcinol to an excess of a sulfonating agent, such as fuming sulfuric acid
(oleum). The molar ratio of sulfuric acid to resorcinol is typically between 3:1 and 6:1.

» Sulfonation: The reaction mixture is heated to a temperature between 60 °C and 100 °C. The
reaction is allowed to proceed for several hours to ensure complete disulfonation.

e Quenching and Precipitation: After cooling, the reaction mixture is cautiously diluted with
water. The product can then be precipitated by the addition of a salt, such as sodium
chloride, or by cooling the aqueous solution.
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 Purification by Recrystallization: The crude product is further purified by recrystallization. A
common solvent system is a mixture of ethanol and water (e.g., in a 3:1 volume ratio). The
crude material is dissolved in the hot solvent mixture and allowed to cool slowly to induce
crystallization of the purified product. The crystals are then collected by filtration.

Analytical Methods

High-Performance Liquid Chromatography (HPLC):

HPLC is a suitable method for assessing the purity of 4,6-dihydroxybenzene-1,3-disulfonic
acid and for separating it from other isomers. A general reverse-phase HPLC method can be
employed:

e Column: C18 reverse-phase column.[1]

o Mobile Phase: An isocratic or gradient elution using a mixture of an agueous acidic solution
(e.g., 0.1% phosphoric acid in water) and an organic solvent like acetonitrile.[1][4] The acidic
mobile phase ensures that the sulfonic acid groups are protonated, leading to consistent
retention times.[1]

» Detection: UV detection at a suitable wavelength, for example, 255 nm.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is used for the structural elucidation and confirmation of 4,6-
dihydroxybenzene-1,3-disulfonic acid.

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons and the hydroxyl protons, providing information about their chemical environment
and connectivity.

e 13C NMR: The carbon-13 NMR spectrum will exhibit unique peaks for each carbon atom in
the benzene ring, with the chemical shifts of the carbons bonded to the hydroxyl and sulfonic
acid groups being characteristic of the molecule's structure.

While specific spectral data for the 4,6-isomer is not readily available in the searched literature,
the related isomer, 4,5-dihydroxybenzene-1,3-disulfonic acid, shows aromatic proton signals
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around 7.20 ppm and 7.50 ppm in *H NMR (in D20).[5] Similar shifts would be expected for the
4,6-isomer.

Applications in Research and Development

4,6-dihydroxybenzene-1,3-disulfonic acid is a molecule of interest in various scientific fields
due to its unique chemical properties.

o Chelating Agent: The presence of both hydroxyl and sulfonic acid groups allows the molecule
to act as a multidentate ligand, capable of forming stable complexes with various metal ions.
This makes it useful in analytical chemistry for the colorimetric detection of metals and in
applications such as metal ion extraction.[1]

» Antioxidant Properties: This compound is recognized as a potent antioxidant and a
scavenger of reactive oxygen species (ROS).[1] Its ability to mitigate oxidative stress is a
subject of ongoing research.

» Electrochemical Applications: The compound has demonstrated stability during repeated
electrochemical cycling, suggesting its potential use in energy storage systems like redox
flow batteries.[1]

Logical Relationship of Properties and Applications:
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Caption: Relationship between the chemical properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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